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Compound of Interest

Compound Name: Carbachol

Cat. No.: B1668302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the preparation and application of carbachol
solutions for various in vitro experimental models. Carbachol, a potent cholinergic agonist, is a

valuable tool for investigating cellular signaling pathways, receptor function, and physiological

responses in a controlled laboratory setting.

Overview and Physicochemical Properties
Carbachol, also known as carbamylcholine, is a synthetic choline ester that acts as a non-

selective agonist for both muscarinic and nicotinic acetylcholine receptors.[1][2] Its resistance

to hydrolysis by acetylcholinesterase makes it a stable and long-acting analogue of

acetylcholine, suitable for in vitro studies.[3][4]

Key Properties:

Molecular Weight: 182.65 g/mol [5]

Appearance: White crystalline solid

Solubility:

Water: 100 mg/mL[6]

Methanol: 100 mg/mL[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1668302?utm_src=pdf-interest
https://www.benchchem.com/product/b1668302?utm_src=pdf-body
https://www.benchchem.com/product/b1668302?utm_src=pdf-body
https://www.benchchem.com/product/b1668302?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-carbachol
https://en.wikipedia.org/wiki/Carbachol
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130343/
https://www.merckmillipore.com/GE/en/product/mm/212385m
https://pubchem.ncbi.nlm.nih.gov/compound/Carbachol
https://www.sigmaaldrich.com/US/en/product/mm/212385m
https://www.sigmaaldrich.com/US/en/product/mm/212385m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol: 20 mg/mL[6]

DMSO: 9.13 mg/mL (50 mM)

Data Presentation: Solution Preparation and
Working Concentrations
Table 1: Stock Solution Preparation

Parameter Recommendation Source

Solvent

Sterile distilled water or an

appropriate buffer (e.g.,

acetate buffer pH 5.3).

[7]

Concentration

10 mM to 100 mM is a

common range for stock

solutions.

Preparation Example (100

mM)

Dissolve 18.27 mg of

Carbachol (MW: 182.65) in 1

mL of sterile water.

Storage Store at 4°C. [8]

Stability

Stock solutions are stable for

up to 6 months at 4°C.

Aqueous solutions are stable

even when heated.

[5][8]

Table 2: Typical Working Concentrations for In Vitro
Assays
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Assay Type
Cell/Tissue
Type

Carbachol
Concentration
Range

EC50 (if
available)

Source

Neural

Differentiation

Human Adipose-

Derived

Mesenchymal

Stem Cells

1 µM Not Applicable [3]

Single-Cell

Contraction

Human Ciliary

Muscle Cells
0.1 µM - 10 µM Not Determined [9]

Muscarinic

Receptor

Redistribution

Chinese Hamster

Ovary (CHO)

cells expressing

M3 receptors

Log dilution

series
~40 µM [10]

Calcium Flux

Assay

Mouse Beta-

Cells
3 µM Not Determined [11]

Smooth Muscle

Contraction

Isolated Human

Bladder Strips

Cumulative

concentration-

response curve

Not Specified [12]

Tracheal

Hyperreactivity

Mouse Tracheal

Rings
10⁻⁸ M to 10⁻⁴ M Not Specified [13]

Microphysiometr

y

CHO cells

expressing

human

muscarinic

receptors

Up to 100 µM
Varies by

receptor subtype
[14]

Experimental Protocols
Protocol 1: Preparation of Carbachol Stock and Working
Solutions
Materials:
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Carbachol powder (MW: 182.65 g/mol )

Sterile, deionized or distilled water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure for 100 mM Stock Solution:

Weigh out 18.27 mg of carbachol powder using an analytical balance.

Transfer the powder to a sterile 1.5 mL microcentrifuge tube.

Add 1 mL of sterile water to the tube.

Vortex thoroughly until the carbachol is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles,

although refrigeration is the recommended storage.

Store the aliquots at 4°C for up to 6 months.[8]

Procedure for Preparing Working Solutions:

Thaw a fresh aliquot of the 100 mM stock solution if frozen, or take it from the refrigerator.

Perform serial dilutions in the appropriate cell culture medium or buffer to achieve the

desired final concentrations for your experiment. For example, to prepare a 1 µM working

solution from a 100 mM stock, you can perform a 1:100 dilution followed by a 1:1000 dilution.

Protocol 2: In Vitro Calcium Flux Assay
This protocol is a general guideline for measuring intracellular calcium mobilization in response

to carbachol stimulation.
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Materials:

Cultured cells expressing muscarinic receptors (e.g., CHO-M3, SH-SY5Y)

96-well black, clear-bottom microplate

Calcium-sensitive fluorescent dye (e.g., Fluo-8)

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

Carbachol working solutions

Fluorescence plate reader with an injection system

Procedure:

Seed cells in a 96-well microplate at an appropriate density and culture overnight.

Remove the culture medium and wash the cells once with HBSS.

Prepare the calcium dye loading solution according to the manufacturer's instructions and

add it to each well.

Incubate the plate at 37°C for 30-60 minutes in the dark.

Following incubation, wash the cells with HBSS to remove excess dye.

Place the plate in the fluorescence plate reader and set the appropriate excitation and

emission wavelengths for the chosen dye.

Establish a stable baseline fluorescence reading for each well.

Inject the carbachol working solutions into the wells while continuously recording the

fluorescence signal.

Monitor the change in fluorescence intensity over time to determine the intracellular calcium

response.

Analyze the data by calculating the peak fluorescence change relative to the baseline.
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Signaling Pathways and Visualizations
Carbachol primarily exerts its effects through the activation of muscarinic acetylcholine

receptors, particularly the M1 and M3 subtypes, which couple to Gq/11 proteins. This initiates a

well-characterized signaling cascade.[1][15]
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Caption: Carbachol-induced muscarinic receptor signaling pathway.
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Caption: General experimental workflow for in vitro carbachol studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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